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Compound of Interest

Compound Name: (2,4,6-Trimethoxyphenyl)methanol

Cat. No.: B1330764

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,4,6-Trimethoxyphenyl)methanol, a substituted aromatic alcohol, represents a core
structural motif of interest in medicinal chemistry and drug discovery. The presence of the
electron-rich 2,4,6-trimethoxyphenyl group imparts specific chemical properties that make it a
valuable building block for the synthesis of a variety of complex molecules. This technical guide
provides a comprehensive overview of the key identifiers, physicochemical properties, synthetic
considerations, and potential biological relevance of (2,4,6-Trimethoxyphenyl)methanol,
tailored for professionals in the field of chemical and pharmaceutical research.

Chemical Identifiers and Physicochemical
Properties

A clear identification of a chemical entity is fundamental for research and development. The
following tables summarize the key identifiers and reported physical properties for (2,4,6-
Trimethoxyphenyl)methanol.

Table 1: Chemical Identifiers for (2,4,6-Trimethoxyphenyl)methanol
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Identifier Value

CAS Number 61040-78-6[1]

IUPAC Name (2,4,6-trimethoxyphenyl)methanol[1]
Molecular Formula C10H1404][1]

1S/C10H1404/c1-12-7-4-9(13-2)8(6-11)10(5-

InChl

7)14-3/h4-5,11H,6H2,1-3H3[1]
InChiKey CFXXBVNHYJQNKS-UHFFFAOYSA-N[1]
Canonical SMILES COC1=CC(=C(C(=C1)OC)CO)OC

Table 2: Physicochemical Data for (2,4,6-Trimethoxyphenyl)methanol

Property Value
Molecular Weight 198.22 g/mol
Physical Form Solid[1]
Melting Point 60 °C

Synthesis and Experimental Protocols

The synthesis of (2,4,6-Trimethoxyphenyl)methanol can be readily achieved through the
reduction of its corresponding aldehyde, 2,4,6-trimethoxybenzaldehyde. This transformation is
a standard procedure in organic chemistry, often employing mild reducing agents.

Experimental Protocol: Reduction of 2,4,6-
Trimethoxybenzaldehyde

This protocol is based on established methods for the reduction of aromatic aldehydes.
Materials:

e 2,4,6-Trimethoxybenzaldehyde
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e Sodium borohydride (NaBHa)

e Methanol (MeOH)

e Dichloromethane (DCM)

e Saturated aqueous ammonium chloride (NH4Cl)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask

o Magnetic stirrer

e Separatory funnel

« Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 2,4,6-trimethoxybenzaldehyde (1.0 eq) in methanol.

e Cool the solution to 0 °C in an ice bath.

e Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Once the starting material is consumed, quench the reaction by the slow addition of
saturated aqueous ammonium chloride.

» Remove the methanol under reduced pressure using a rotary evaporator.

» Extract the aqueous residue with dichloromethane (3 x volumes).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.
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¢ The crude (2,4,6-Trimethoxyphenyl)methanol can be purified by column chromatography
on silica gel.
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Starting Material Reagents ‘Workup & Purification Product
2,4,6-Trimethoxybenzaldehyde Reduction 1. NaBH4, MeOH, 0 °C 2. ag. NH4CI (quench) @xtracﬁion with DCM)—>G:0Iumn Chromatography (2,4,6-Trimethoxyphenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [An In-depth Technical Guide to (2,4,6-
Trimethoxyphenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330764#2-4-6-trimethoxyphenyl-methanol-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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